Cas no 75539-65-0 (5,7-Dodecadienal, (5E,7Z)-)

• Product Name: 5,7-Dodecadienal, (5E,7Z)-
• CAS No: 75539-65-0
• Molecular Formula: C₁₂H₂₀O
• Molecular Weight: 180.2866
• CID: 539358
• PubChem ID: 11401124

5,7-Dodecadienal, (5E,7Z)- Properties

Names and Identifiers

• 5,7-Dodecadienal, (5E,7Z)-
• (5E,7Z)-dodeca-5,7-dienal
• E,Z-5,7-DODECADIENAL
• 75539-65-0
• E5,Z7-dodecadienal
• SCHEMBL811318
• LMFA06000157
• E,Z-5,7-Dodecadienal CAS 75539-65-0
• (e,z)-5,7-dodecadienal
• 5E,7Z-Dodecadienal
• LDQDYNHCLZNOFB-IGTJQSIKSA-N

• InChIKey： LDQDYNHCLZNOFB-IGTJQSIKSA-N
• Inchi： InChI=1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-8,12H,2-4,9-11H2,1H3/b6-5-,8-7+
• SMILES： CCCCC=CC=CCCCC=O

Computed Properties

• Exact Mass: 180.151415257g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 180.151415257g/mol
• Heavy Atom Count: 13
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų